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This guide provides a comprehensive comparison of the effects of urea phosphate on soil pH

over time, benchmarked against other common nitrogen and phosphorus fertilizers. The

information is intended for researchers and agricultural scientists to facilitate informed

decisions on fertilizer selection based on soil management objectives. The guide synthesizes

experimental data on the acidifying potential of various fertilizers and outlines the

methodologies used to obtain these results.

Introduction to Fertilizer-Induced Soil pH Changes
Soil pH is a critical parameter that influences nutrient availability, microbial activity, and overall

crop productivity. The application of nitrogen (N) and phosphorus (P) fertilizers can significantly

alter soil pH over time. While some fertilizers have an immediate acidifying effect, others induce

gradual changes through microbial processes. Urea phosphate (CO(NH₂)₂·H₃PO₄) is a

specialty fertilizer known for its high acidity, containing both urea nitrogen and phosphate.

Understanding its impact relative to conventional fertilizers like urea and diammonium

phosphate (DAP) is essential for long-term soil health management.

Mechanisms of Soil Acidification
The impact of a fertilizer on soil pH is determined by its chemical composition and the

subsequent reactions it undergoes in the soil.

Urea Phosphate: As a salt formed from a strong acid (phosphoric acid) and a weak base

(urea), urea phosphate is inherently acidic, with a pH of approximately 1.6-2.4 in solution[1].
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Upon application, it immediately releases hydrogen ions (H⁺), causing a rapid decrease in

the pH of the surrounding soil and irrigation water[1]. This property is also utilized to prevent

blockages in irrigation systems by dissolving bicarbonate[1].

Urea (CO(NH₂)₂): The effect of urea on soil pH is a two-stage process.

Initial pH Increase (Hydrolysis): Urea is hydrolyzed by the soil enzyme urease into

ammonium (NH₄⁺) and bicarbonate (HCO₃⁻). This reaction consumes H⁺ ions, leading to

a temporary, localized increase in pH around the fertilizer granule[2][3][4].

Long-Term pH Decrease (Nitrification): The ammonium produced is subsequently

converted to nitrate (NO₃⁻) by soil microbes. This nitrification process releases two H⁺

ions for every ammonium molecule oxidized, resulting in a net long-term acidification of

the soil[5][6][7].

Diammonium Phosphate (DAP - (NH₄)₂HPO₄) and Monoammonium Phosphate (MAP -

NH₄H₂PO₄): Like urea, these ammonium-based fertilizers contribute to soil acidification

primarily through the nitrification of their ammonium component[6][7]. The extent of

acidification is significant, as N fertilizers are the dominant formulations controlling soil

acidification in agriculture[7].

Comparative Experimental Data on Soil pH Changes
Long-term studies have quantified the acidifying effects of various fertilizers. The following table

summarizes key findings from comparative experiments.
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Fertilizer
Type

Application
Rate

Soil Type
Study
Duration

Soil pH
Change
(units)

Source

Urea
180 kg N

ha⁻¹
Alfisol 4 years

-0.87

(compared to

control)

[8]

Urea
120 kg N

ha⁻¹
Alfisol 4 years

Significant

decrease vs.

control

[8]

Urea 40 kg ha⁻¹
Kajondi

(acidic)

Incubation

Study

-0.160

(compared to

control)

[9]

Urea 80 kg ha⁻¹
Kajondi

(acidic)

Incubation

Study

-0.193

(compared to

control)

[9]

DAP 100 kg ha⁻¹
Kajondi

(acidic)

Incubation

Study

-0.073

(compared to

control)

[9]

DAP 200 kg ha⁻¹
Kajondi

(acidic)

Incubation

Study

-0.286

(compared to

control)

[9]

DAP 200 kg ha⁻¹
Nyabisindu

(acidic)

Incubation

Study

-0.217

(compared to

control)

[9][10]

Urea 80 kg ha⁻¹
Nyabisindu

(acidic)

Incubation

Study

-0.180

(compared to

control)

[9][10]

Urea N/A Paddy Field

(brown soil)

16 years Long-term

use of

conventional

urea led to

[11]
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soil

acidification.

Note: Data for direct long-term application of urea phosphate on soil pH was not available in

the reviewed literature. However, its inherent acidity provides a strong basis for its immediate

pH-lowering effect.

Visualizing Chemical and Experimental Pathways
Visual diagrams help clarify the complex interactions and processes involved in soil pH

modification.
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Urea Pathway

Urea Phosphate Pathway

Urea
CO(NH₂)₂

Hydrolysis
(+ H₂O, Urease) Ammonium (NH₄⁺)

+ Bicarbonate

Initial Local
pH Increase

Consumes H⁺

Nitrification
(Microbial Oxidation)

Nitrate (NO₃⁻)
+ 2H⁺

Long-Term
pH Decrease

Releases H⁺

Urea Phosphate
CO(NH₂)₂·H₃PO₄

Dissociation
(+ H₂O)

Urea + H₂PO₄⁻ + H⁺

Immediate
pH Decrease

Releases H⁺
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Experimental Workflow

1. Experimental Design
(e.g., Randomized Block)

2. Plot Establishment
& Baseline Soil Sampling (T₀)

3. Fertilizer Application
(Control, Urea, DAP, UP)

4. Periodic Soil Sampling
(e.g., 0-20 cm depth, monthly/annually)

5. Sample Preparation
(Air-dry, Sieve < 2mm)

6. pH Measurement
(e.g., 1:2.5 soil:water or

0.01M CaCl₂ slurry)

7. Data Analysis
(ANOVA, Regression over time)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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